![molecular formula C22H25N3O4 B5368152 N-(4-ethylphenyl)-2-[1-(2-methoxybenzoyl)-3-oxopiperazin-2-yl]acetamide](/img/structure/B5368152.png)
N-(4-ethylphenyl)-2-[1-(2-methoxybenzoyl)-3-oxopiperazin-2-yl]acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(4-ethylphenyl)-2-[1-(2-methoxybenzoyl)-3-oxopiperazin-2-yl]acetamide, commonly known as EMBOA, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. EMBOA is a piperazine derivative that has been synthesized using various methods and has been studied for its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments.
Mechanism of Action
The mechanism of action of EMBOA is not fully understood, but it is believed to involve the inhibition of monoamine transporters, including the dopamine transporter, norepinephrine transporter, and serotonin transporter. By inhibiting the uptake of these neurotransmitters, EMBOA increases their extracellular levels, leading to an increase in their activity in the brain.
Biochemical and Physiological Effects:
EMBOA has been shown to have various biochemical and physiological effects, including an increase in extracellular levels of dopamine, norepinephrine, and serotonin. This increase in neurotransmitter activity has potential implications for the treatment of depression, anxiety, and other neurological disorders. EMBOA has also been shown to have analgesic properties, making it a potential candidate for the development of new pain medications.
Advantages and Limitations for Lab Experiments
EMBOA has several advantages for lab experiments, including its stability and ease of synthesis. However, there are also limitations to its use, including its potential toxicity and the need for further studies to fully understand its mechanism of action and potential applications.
Future Directions
There are several future directions for the study of EMBOA, including further research into its mechanism of action and potential therapeutic applications. EMBOA could also be used as a starting material for the synthesis of other piperazine derivatives with potential therapeutic applications. Additionally, EMBOA could be studied for its potential applications in drug discovery and development. Overall, the study of EMBOA has the potential to lead to the development of new treatments for various neurological disorders and pain management.
Synthesis Methods
EMBOA can be synthesized using various methods, including the reaction of piperazine with ethyl 4-bromobenzoate, followed by the reduction of the resulting intermediate with sodium borohydride. Another method involves the reaction of piperazine with 2-methoxybenzoyl chloride, followed by the addition of ethyl 4-aminobenzoate and acetic anhydride. The resulting intermediate is then reduced using sodium borohydride to obtain EMBOA. Other methods of synthesis include the reaction of piperazine with 2-methoxybenzoyl isothiocyanate, followed by the addition of ethyl 4-aminobenzoate and acetic anhydride.
Scientific Research Applications
EMBOA has been studied for its potential applications in various fields, including neuroscience, pharmacology, and medicinal chemistry. In neuroscience, EMBOA has been shown to inhibit the uptake of dopamine, norepinephrine, and serotonin, leading to an increase in their extracellular levels. This has potential implications for the treatment of depression, anxiety, and other neurological disorders. In pharmacology, EMBOA has been shown to have analgesic properties, making it a potential candidate for the development of new pain medications. In medicinal chemistry, EMBOA has been used as a starting material for the synthesis of other piperazine derivatives with potential therapeutic applications.
properties
IUPAC Name |
N-(4-ethylphenyl)-2-[1-(2-methoxybenzoyl)-3-oxopiperazin-2-yl]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H25N3O4/c1-3-15-8-10-16(11-9-15)24-20(26)14-18-21(27)23-12-13-25(18)22(28)17-6-4-5-7-19(17)29-2/h4-11,18H,3,12-14H2,1-2H3,(H,23,27)(H,24,26) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NJCPUHAWQGXTEL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CC=C(C=C1)NC(=O)CC2C(=O)NCCN2C(=O)C3=CC=CC=C3OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H25N3O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
395.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.